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Compound of Interest

Compound Name:
2-(Hydroxymethyl)-2-methylpentyl

carbamate

CAS No.: 1471-56-3

Cat. No.: B170035

Get Quote

Introduction & Core Directive
2-(hydroxymethyl)-2-methylpentyl carbamate is a critical carbamate ester, primarily

recognized as Carisoprodol Related Compound A (USP Reference Standard) and a hydrolysis

product/metabolite of the anxiolytic agents Carisoprodol and Meprobamate.[1]

In drug development and safety pharmacology, this compound is not merely a reagent but a

specific target for Impurity Qualification and Metabolic Profiling. Under ICH Q3A/B guidelines,

degradation products and impurities appearing in drug substances must be evaluated for

toxicity if they exceed specific thresholds.

This guide provides the technical framework for using 2-(hydroxymethyl)-2-methylpentyl
carbamate in cell culture to:

Establish Cytotoxic Thresholds: Compare the safety profile of the monocarbamate impurity

against the parent drug (Carisoprodol/Meprobamate).
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Map Metabolic Stability: Determine if the monocarbamate undergoes further hydrolysis in

hepatic models.

Validate Analytical Specificity: Use as a negative/positive control in GABAergic functional

assays to determine residual pharmacological activity.

Chemical Handling & Solubility Protocol
This compound often presents as a thick oil or low-melting solid, making accurate weighing and

dissolution non-trivial.[1] Improper solubilization is the #1 cause of variability in IC50 data.

Table 1: Physicochemical Profile & Solubility
Property Specification Application Note

Molecular Weight 217.31 g/mol
Use for Molar (M) calculations.

[1]

Physical State Viscous Oil / Waxy Solid
Warm to 37°C before pipetting

to ensure homogeneity.

Primary Solvent DMSO (Dimethyl Sulfoxide)
Soluble >50 mg/mL. Preferred

for cell culture stocks.

Secondary Solvent Methanol

Suitable for analytical

standards; avoid for live cell

culture if possible.

Aqueous Solubility Low / Sparingly Soluble

Critical: Precipitates rapidly in

aqueous media if >100 µM

without carrier.

Protocol: Preparation of 100 mM Stock Solution
Objective: Create a stable, precipitant-free stock for cell culture dosing.

Warm the Compound: Place the vial containing 2-(hydroxymethyl)-2-methylpentyl
carbamate in a 37°C water bath for 5–10 minutes until it flows freely.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.echemi.com/produce/pr220614139721-2-hydroxymethyl-2-methylpentyl-isopropyl-carbamate-cas-no-25462-17-3.html
https://www.echemi.com/produce/pr220614139721-2-hydroxymethyl-2-methylpentyl-isopropyl-carbamate-cas-no-25462-17-3.html
https://www.benchchem.com/product/b170035/docs?utm_src=pdf-body#application-note-in-vitro-qualification-evaluation-of-2-hydroxymethyl-2-methylpentyl-carbamate
https://www.benchchem.com/product/b170035/docs?utm_src=pdf-body#application-note-in-vitro-qualification-evaluation-of-2-hydroxymethyl-2-methylpentyl-carbamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gravimetric Addition: Do not rely on volumetric pipetting of the viscous oil. Weigh the specific

amount (e.g., 21.7 mg) directly into a tared glass amber vial.

Solvent Addition: Add 1.0 mL of sterile, cell-culture grade DMSO.

Vortexing: Vortex vigorously for 30 seconds. Inspect visually for "schlieren" lines (oil streaks).

If present, sonicate for 5 minutes at room temperature.

Storage: Aliquot into single-use volumes (e.g., 50 µL) and store at -20°C. Do not freeze-thaw

more than 3 times.

Application 1: Comparative Cytotoxicity (Impurity
Qualification)
Context: Regulatory bodies require evidence that an impurity (the monocarbamate) is not

significantly more toxic than the parent drug. This protocol uses a HepG2 (liver) or HEK293

(kidney) model to determine the safety margin.

Experimental Logic
Assay Type: ATP-based Luminescence (e.g., CellTiter-Glo) is preferred over MTT for

carbamates to avoid metabolic interference.[1]

Controls:

Positive Control:[1] Parent Drug (Carisoprodol or Meprobamate).[2][3][4][5][6][7][8]

Vehicle Control: 0.5% DMSO (Must match highest concentration used).

Death Control: 10% DMSO or Staurosporine.

Step-by-Step Protocol
Cell Seeding:

Seed HepG2 cells at 15,000 cells/well in 96-well white-walled plates.

Incubate for 24 hours at 37°C / 5% CO₂ to allow attachment.
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Compound Dilution (The "Step-Down" Method):

Note: Direct addition of 100% DMSO stock to media causes precipitation.

Step A: Dilute 100 mM Stock 1:20 in DMSO

5 mM Working Stock.

Step B: Dilute 5 mM Working Stock 1:100 into pre-warmed Culture Media

50 µM Final Assay Concentration (0.5% DMSO).

Perform 1:2 serial dilutions in media containing 0.5% DMSO to maintain constant vehicle

concentration.

Treatment:

Aspirate old media.

Add 100 µL of compound-containing media (Range: 0.1 µM – 500 µM).[1]

Incubate for 48 hours.

Readout:

Equilibrate plate to Room Temperature (RT) for 30 mins.

Add 100 µL ATP detection reagent.

Shake orbitally for 2 minutes; incubate 10 mins dark.

Measure Luminescence (RLU).

Application 2: Metabolic Stability & Hydrolysis[1]
Context: 2-(hydroxymethyl)-2-methylpentyl carbamate is a hydrolysis product.[1] In

metabolic studies, it is crucial to determine if this intermediate is stable or if it is further

metabolized (e.g., glucuronidation or oxidation) by hepatocytes.
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Experimental Workflow Diagram
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Figure 1: Workflow for assessing the metabolic stability of the monocarbamate impurity in

primary hepatocytes.

Protocol Highlights
System: Cryopreserved Primary Hepatocytes (Human/Rat).

Concentration: 1 µM (Low concentration prevents enzyme saturation).

Quenching: Use ice-cold Acetonitrile containing an Internal Standard (e.g., Tolbutamide).[1]

Data Analysis: Calculate Intrinsic Clearance (

) based on the depletion slope of the monocarbamate over time.

Mechanistic Context: GABAergic Activity
While the parent drugs (Meprobamate/Carisoprodol) are known GABA_A modulators, the

monocarbamate is often used to define the Structure-Activity Relationship (SAR).

Hypothesis: The loss of one carbamate group significantly reduces affinity for the barbiturate

site on the GABA_A receptor.

Validation Experiment: Patch-clamp electrophysiology in HEK293 cells stably expressing

GABA_A receptors.
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Figure 2: Structural influence on GABAergic signaling.[1] The monocarbamate serves as a

critical negative control to validate specific binding of the parent dicarbamate.

References
PubChem. (2025).[3][9] Compound Summary: Meprobamate and Related Compounds.[3][4]

[5][6][7][8] National Library of Medicine. [Link]

U.S. Food and Drug Administration (FDA). (2024). NDR Data: Carisoprodol Related

Compound A (USP Reference Standard).[Link][1]

Rho, J. M., et al. (1997).[4] Meprobamate modulates GABA(A) receptors and has

barbiturate-like activity.[1][7] Journal of Pharmacology and Experimental Therapeutics. [Link]

Olsen, H., et al. (1994). Carisoprodol elimination in humans.[2][6] Therapeutic Drug

Monitoring. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b170035/docs?utm_src=pdf-body-img#application-note-in-vitro-qualification-evaluation-of-2-hydroxymethyl-2-methylpentyl-carbamate
https://www.echemi.com/produce/pr220614139721-2-hydroxymethyl-2-methylpentyl-isopropyl-carbamate-cas-no-25462-17-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/Meprobamate
https://pubchemlite.lcsb.uni.lu/e/compound/6445222
https://pubchem.ncbi.nlm.nih.gov/compound/Meprobamate
https://pmc.ncbi.nlm.nih.gov/articles/PMC2672873/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-meprobamate
https://pubmed.ncbi.nlm.nih.gov/8946470/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4806799/
https://synapse.patsnap.com/blog/unleashing-the-power-of-meprobamate-a-comprehensive-review-on-randd-breakthroughs
https://pubchem.ncbi.nlm.nih.gov/compound/Meprobamate
https://www.fda.gov/
https://www.echemi.com/produce/pr220614139721-2-hydroxymethyl-2-methylpentyl-isopropyl-carbamate-cas-no-25462-17-3.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2672873/
https://www.echemi.com/produce/pr220614139721-2-hydroxymethyl-2-methylpentyl-isopropyl-carbamate-cas-no-25462-17-3.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4806799/
https://jpet.aspetjournals.org/content/280/3/1383
https://www.ncbi.nlm.nih.gov/books/NBK425390/
https://pubmed.ncbi.nlm.nih.gov/8946470/
https://pubmed.ncbi.nlm.nih.gov/7995097/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


International Conference on Harmonisation (ICH). (2006). Guideline Q3B(R2): Impurities in

New Drug Products.[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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